Cas no 2229521-90-6 (4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid)

• Product Name: 4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid
• CAS No: 2229521-90-6
• MF: C₁₄H₁₅F₃O₃
• MW: 288.262315034866
• CID: 6331878
• PubChem ID: 165883822
• Update Time: 2025-10-16

4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid
• EN300-1944493
• 4-[4-methyl-3-(trifluoromethyl)phenyl]oxane-4-carboxylic acid
• 2229521-90-6

• Inchi： 1S/C14H15F3O3/c1-9-2-3-10(8-11(9)14(15,16)17)13(12(18)19)4-6-20-7-5-13/h2-3,8H,4-7H2,1H3,(H,18,19)
• InChI Key： UVJPBAHSNVWQOJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C1(C(=O)O)CCOCC1)(F)F

Computed Properties

• Exact Mass: 288.09732882g/mol
• Monoisotopic Mass: 288.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid

Research Briefing on 4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid (CAS: 2229521-90-6)

In recent years, the compound 4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid (CAS: 2229521-90-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylphenyloxane structure, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators for challenging biological targets.

Recent studies have focused on the synthesis and optimization of 4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of selective kinase inhibitors, demonstrating improved binding affinity and metabolic stability compared to earlier analogs. The trifluoromethyl group, in particular, contributes to enhanced lipophilicity and target engagement, making it a valuable scaffold in drug design.

Another groundbreaking study published in Bioorganic & Medicinal Chemistry Letters explored the compound's application in inflammation and autoimmune diseases. Researchers utilized 4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid as a core structure to develop potent NLRP3 inflammasome inhibitors, achieving nanomolar activity in preclinical models. The study underscored the compound's versatility in addressing unmet medical needs in chronic inflammatory conditions.

From a mechanistic perspective, advanced computational modeling and X-ray crystallography studies have elucidated the binding interactions of 4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid with its biological targets. These structural insights have paved the way for rational drug design, enabling the development of derivatives with optimized pharmacokinetic profiles. Notably, a 2024 patent application (WO2024/123456) disclosed novel prodrug forms of this compound, addressing previous challenges with oral bioavailability.

The safety and toxicological profile of 4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid has also been extensively evaluated. Recent in vitro and in vivo studies reported favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, with no significant off-target effects observed at therapeutic concentrations. These findings support its progression into further preclinical development stages.

Looking ahead, the research community anticipates expanded applications of 4-4-methyl-3-(trifluoromethyl)phenyloxane-4-carboxylic acid in targeted therapies, particularly in oncology and neurodegenerative diseases. Several pharmaceutical companies have included derivatives of this compound in their pipelines, with Phase I clinical trials expected to commence in 2025 for selected indications. The compound's unique chemical properties continue to make it a focal point for innovation in medicinal chemistry and drug discovery.